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Compound of Interest

Compound Name: Tert-butyl benzylalaninate

Cat. No.: B15305598 Get Quote

Disclaimer: No direct safety, handling, or storage data for Tert-butyl benzylalaninate has been

found in publicly available literature or safety data sheets. The following guide is based on data

extrapolated from structurally similar compounds, namely L-Alanine tert-butyl ester

hydrochloride, L-Alanine Benzyl Ester Hydrochloride, and Ethyl N-benzyl-β-alaninate. This

information should be used as a preliminary guide only, and a comprehensive risk assessment

should be conducted before handling Tert-butyl benzylalaninate.

Chemical and Physical Properties (Analog Data)
Quantitative data for Tert-butyl benzylalaninate is not readily available. The following table

summarizes the physical and chemical properties of its structural analogs.
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Property
L-Alanine tert-butyl
ester hydrochloride

L-Alanine Benzyl
Ester
Hydrochloride

Ethyl N-benzyl-β-
alaninate

Molecular Formula C7H16ClNO2 C10H14ClNO2 C12H17NO2

Molecular Weight 181.66 g/mol 215.68 g/mol 207.27 g/mol

Physical State Solid Powder Liquid

Appearance White White to off-white Colorless

Melting Point 206 - 216 °C[1] 5°C (lit.) Not Available

Boiling Point Not Available Not Available 150 °C

Solubility No data available No data available Insoluble in water

Hazard Identification and Safety Precautions
(Analog Data)
Based on the hazard profiles of its structural analogs, Tert-butyl benzylalaninate is

anticipated to be a hazardous substance. The primary hazards are expected to be skin and eye

irritation.

GHS Hazard Statements (Inferred):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (Inferred):

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Handling and Personal Protective Equipment (PPE)
Due to the inferred hazards, strict adherence to safety protocols is mandatory when handling

Tert-butyl benzylalaninate.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are required.

Skin Protection:

Wear a lab coat or chemical-resistant apron.

Use nitrile or other chemically resistant gloves.

Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated, a

NIOSH-approved respirator with an appropriate cartridge is necessary.

Hygiene Measures:
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Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Tert-butyl benzylalaninate.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.

Stability: The compound is expected to be stable under recommended storage conditions.

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as described in Section 3.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up:

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.

For large spills, dike the area to contain the spill and collect the material for disposal.

Disposal Considerations
Dispose of Tert-butyl benzylalaninate and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not dispose of down the drain or in the trash.
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Experimental Protocols (Analog Synthesis)
While a specific protocol for Tert-butyl benzylalaninate is not available, the following

represents a general procedure for the synthesis of similar N-benzyl-amino acid esters. This is

provided for informational purposes only and must be adapted and optimized by qualified

personnel.

Synthesis of N-allyl-L-alanine t-butyl ester (as an example of N-alkylation and esterification):

Dissolve Benzyloxycarbonyl-L-alanine t-butyl ester (1.0 eq) in dry Tetrahydrofuran (THF).

Add Allyl iodide (2.2 eq) to the solution.

Slowly add Sodium hydride (1.25 eq) to the reaction mixture.

Stir the reaction at room temperature overnight.

Evaporate the solvent under reduced pressure.

Dissolve the residue in ethyl acetate.

Wash the organic layer with water and a 1N aqueous sodium carbonate solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

Purify the crude product using flash chromatography.

Potential Biological Signaling and Experimental
Workflow
Information on the specific biological targets and signaling pathways of Tert-butyl
benzylalaninate is limited. However, N-benzyl-L-alanine derivatives are known to be used in

pharmaceutical development, particularly for neurological disorders. This suggests potential

interactions with receptors or enzymes in the central nervous system.

Below is a conceptual workflow for the initial biological screening of Tert-butyl
benzylalaninate.
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Caption: Workflow for the initial biological evaluation of Tert-butyl benzylalaninate.
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This document provides a summary of the available safety-related information for compounds

structurally similar to Tert-butyl benzylalaninate. It is imperative that all handling of this

chemical is performed by trained individuals in a properly equipped laboratory, and that a

thorough, compound-specific risk assessment is conducted prior to any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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